2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide

• IUPAC Name: 2-[4-(butylaminomethyl)-2-chloro-6-methoxyphenoxy]acetamide
• InChI: InChI=1S/C14H21ClN2O3/c1-3-4-5-17-8-10-6-11(15)14(12(7-10)19-2)20-9-13(16)18/h6-7,17H,3-5,8-9H2,1-2H3,(H2,16,18)
• InChI Key: BFCGTPOJQUMTQV-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC(=C(C(=C1)Cl)OCC(=O)N)OC
• Molecular Formula: C14H21ClN2O3
• Molecular Weight: 300.78 g/mol

Description

2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide, also known as BCA, is a synthetic compound that has been extensively studied for its potential use in scientific research. BCA belongs to the class of compounds known as phenylpropanolamines and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide is not fully understood. However, it has been shown to have adrenergic receptor blocking activity, which could contribute to its vasodilatory effects. 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide has a variety of biochemical and physiological effects. It has been shown to have vasodilatory effects, which could be beneficial in the treatment of hypertension and other cardiovascular conditions. 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide in lab experiments is its well-characterized synthesis method, which allows for consistent and reproducible results. However, one limitation is the lack of information on its toxicity and potential side effects, which could limit its use in some experiments.

Future Directions

There are many potential future directions for research on 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide. One area of interest is in the development of new drugs for the treatment of cardiovascular disease, using 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide as a starting point. Another area of interest is in the development of new anticancer drugs based on the structure of 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide. Additionally, further studies are needed to determine the toxicity and potential side effects of 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide, which could impact its use in future experiments.
Conclusion:
In conclusion, 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide is a synthetic compound that has been extensively studied for its potential use in scientific research. Its well-characterized synthesis method and variety of biochemical and physiological effects make it a promising candidate for the development of new drugs for the treatment of cardiovascular disease and cancer. However, further studies are needed to determine its toxicity and potential side effects, which could impact its use in future experiments.

Scientific Research Applications

2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of cardiovascular disease. 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide has been shown to have vasodilatory effects, which could be beneficial in the treatment of hypertension and other cardiovascular conditions.
Another area of interest is in the development of new drugs for the treatment of cancer. 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide has been shown to have anticancer activity in vitro, and further studies are needed to determine its potential as a cancer treatment in vivo.